molecular formula C6FeN6 B1247551 Ferrocyanic acid CAS No. 17126-47-5

Ferrocyanic acid

Cat. No.: B1247551
CAS No.: 17126-47-5
M. Wt: 211.95 g/mol
InChI Key: VRWKTAYJTKRVCU-UHFFFAOYSA-N
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Description

Ferrocyanic acid, also known as this compound, is a useful research compound. Its molecular formula is C6FeN6 and its molecular weight is 211.95 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 187672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

IUPAC Name

iron(6+);hexacyanide
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InChI

InChI=1S/6CN.Fe/c6*1-2;/q6*-1;+6
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InChI Key

VRWKTAYJTKRVCU-UHFFFAOYSA-N
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Canonical SMILES

[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[Fe+6]
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Molecular Formula

C6FeN6
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Molecular Weight

211.95 g/mol
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CAS No.

17126-47-5, 14038-43-8
Record name Ferrate(4-), hexacyano-, tetrahydrogen
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Record name Ferrocyanic acid
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Record name Iron Blue
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Synthesis routes and methods

Procedure details

5 liters iron (II) sulfate solution is introduced into a reaction vessel (concentration: 90 g/l FeSO4.7H2O) and heated to a temperature of 40° C. Within 15 minutes 1700 ml potassium ferrocyanide solution (concentration: 85 g/l [Fe(CN)6 ]; temperature 40° C.) are introduced initially into this solution, followed within 45 minutes by 2700 ml sodium ferrocyanide solution (concentration: 85 g/l [Fe(CN)6 ]; temperature 40° C.). The pH values of the iron (II) sulfate solution and the [Fe(CN)6 ] solution are adjusted so that the precipitate has a pH of 3.0-3.5. The subsequent treatment of the white paste is as described in Example 1. Tests on the iron blue pigment thus obtained yielded the values shown in Tables I and II.
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iron (II) sulfate
Quantity
5 L
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reactant
Reaction Step One
[Compound]
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FeSO4.7H2O
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reactant
Reaction Step One
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1700 mL
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Reaction Step Two
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iron (II) sulfate
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[Compound]
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Fe(CN)6
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Reaction Step Four
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sodium ferrocyanide
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2700 mL
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